Cas no 55881-98-6 (2(3H)-Furanone, dihydro-4-pentyl-)

2(3H)-Furanone, dihydro-4-pentyl- structure
55881-98-6 structure
Product Name:2(3H)-Furanone, dihydro-4-pentyl-
CAS No:55881-98-6
MF:C9H16O2
MW:156.222143173218
CID:350366
PubChem ID:14377520
Update Time:2025-04-19

2(3H)-Furanone, dihydro-4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-4-pentyl-
    • 4-pentyloxolan-2-one
    • DTXSID60559569
    • SCHEMBL8710704
    • 55881-98-6
    • Inchi: 1S/C9H16O2/c1-2-3-4-5-8-6-9(10)11-7-8/h8H,2-7H2,1H3
    • InChI Key: KLOKEKBLBOCWBE-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1)CCCCC)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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